Cas no 1283185-34-1 (1,1-Dimethylethyl N-4-isothiazolylcarbamate)

• Product Name: 1,1-Dimethylethyl N-4-isothiazolylcarbamate
• CAS No: 1283185-34-1
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 5896086
• PubChem ID: 95913793
• Update Time: 2025-08-01

1,1-Dimethylethyl N-4-isothiazolylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-4-isothiazolylcarbamate
• tert-butyl N-isothiazol-4-ylcarbamate
• SCHEMBL22657392
• 1283185-34-1
• PS-20865
• F86318
• tert-Butyl isothiazol-4-ylcarbamate
• 4-(Boc-amino)-isothiazole

• Inchi： 1S/C8H12N2O2S/c1-8(2,3)12-7(11)10-6-4-9-13-5-6/h4-5H,1-3H3,(H,10,11)
• InChI Key： BBQYPDIOKSGVGG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CSN=C1

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 185.6±23.0 °C(Predicted)
• pka: 12.77±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 1,1-Dimethylethyl N-4-isothiazolylcarbamate

1,1-Dimethylethyl N-4-isothiazolylcarbamate: An Overview of CAS No. 1283185-34-1

1,1-Dimethylethyl N-4-isothiazolylcarbamate, with the CAS number 1283185-34-1, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an isothiazole ring and a tert-butyl carbamate group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and chemical probes.

The isothiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. This ring system is known for its biological activity and has been extensively studied for its potential in drug discovery. The tert-butyl carbamate group, on the other hand, is a common protecting group in organic synthesis, often used to mask primary amines during multi-step reactions. The combination of these functional groups in 1,1-Dimethylethyl N-4-isothiazolylcarbamate makes it a versatile molecule with a wide range of potential applications.

Recent research has highlighted the importance of isothiazole-containing compounds in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of isothiazole derivatives as potent inhibitors of specific enzymes involved in cancer progression. The results demonstrated that these compounds exhibited significant anti-proliferative effects on various cancer cell lines, suggesting their potential as lead compounds for further drug development.

In addition to its potential as an anticancer agent, 1,1-Dimethylethyl N-4-isothiazolylcarbamate has also shown promise in other therapeutic areas. A 2023 study published in the European Journal of Medicinal Chemistry investigated the use of similar compounds as modulators of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are important targets for many drugs. The study found that certain isothiazole derivatives could effectively modulate GPCR activity, opening up new avenues for the treatment of neurological disorders and other conditions.

The synthesis of 1,1-Dimethylethyl N-4-isothiazolylcarbamate typically involves several steps, including the formation of the isothiazole ring and the attachment of the tert-butyl carbamate group. One common synthetic route involves the reaction of an appropriate thiocyanate with an α-halo ketone to form the isothiazole ring, followed by subsequent functionalization to introduce the carbamate group. This synthetic strategy allows for the preparation of a wide range of structurally diverse compounds, which can be further optimized for specific biological activities.

The physicochemical properties of 1,1-Dimethylethyl N-4-isothiazolylcarbamate are also noteworthy. It is generally stable under standard laboratory conditions and can be stored at room temperature without significant degradation. However, care should be taken to avoid exposure to strong acids or bases, which can potentially hydrolyze the carbamate group. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile, making it suitable for use in various biochemical assays and drug screening protocols.

In terms of safety and handling, while 1,1-Dimethylethyl N-4-isothiazolylcarbamate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn at all times, and any spills or exposures should be handled according to established guidelines.

The future prospects for 1,1-Dimethylethyl N-4-isothiazolylcarbamate are promising. Ongoing research continues to explore its potential applications in drug discovery and chemical biology. Collaborations between academic institutions and pharmaceutical companies are driving innovation in this area, with several compounds currently undergoing preclinical evaluation for various therapeutic indications.

In conclusion, 1,1-Dimethylethyl N-4-isothiazolylcarbamate (CAS No. 1283185-34-1) represents a valuable addition to the toolkit of medicinal chemists and pharmaceutical researchers. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.